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Compound of Interest

Compound Name: Chromium(3+) perchlorate

Cat. No.: B078376 Get Quote

Application Note & Protocol

This document provides a comprehensive guide for the safe handling and use of

Chromium(3+) perchlorate, with a focus on its common hexahydrate form (Cr(ClO₄)₃·6H₂O),

for researchers, scientists, and drug development professionals. Due to its hazardous nature

as a strong oxidizer and corrosive agent, strict adherence to these protocols is essential to

ensure laboratory safety.

Safety and Hazard Information
Chromium(3+) perchlorate is a hazardous chemical that requires careful handling to prevent

injury and contamination.[1] It is classified as a corrosive and an oxidizing agent.[2][3]

1.1 Health Hazards:

Eye Contact: Can cause severe chemical burns and serious eye damage.[1] Vapors or mists

may be extremely irritating.[1]

Skin Contact: May produce chemical burns upon direct contact.[1] While Cr(III) compounds

are less likely to cause chrome ulcerations than Cr(VI) compounds, they can cause allergic

dermatitis in individuals with prior sensitization.[4][5]

Inhalation: Inhalation of dust, mist, or vapors should be avoided.[1] Fumes from combustion

or decomposition are toxic.[1]
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Ingestion: Accidental ingestion can be damaging to health, potentially causing chemical

burns in the oral cavity and gastrointestinal tract, and may lead to kidney injury.[1][5]

Chronic Exposure: There is limited evidence of carcinogenic effects and possible risks of

impaired fertility.[1][6]

1.2 Fire and Explosion Hazards:

As a perchlorate, it is a strong oxidizing agent and can increase the intensity of a fire.[1]

It may react with reducing agents, organic compounds, and other combustible materials to

generate heat, potentially leading to fire or explosion.[1][6]

Heating may cause expansion or decomposition, leading to violent rupture of containers.[1]

Contact with strong acids, like concentrated sulfuric acid, can liberate explosive chlorine

dioxide gas.[1]

Physical and Chemical Properties
The following table summarizes the key quantitative data for Chromium(3+) perchlorate
hexahydrate.

Property Value Reference

Chemical Formula Cr(ClO₄)₃·6H₂O [7]

Molecular Weight 458.4 g/mol [7][8]

Appearance
Cyan or dark blue crystalline

solid
[2][3]

Solubility in Water 130 g/100 mL at 20 °C [2]

Solubility in other solvents Soluble in ethanol [2][7]

CAS Number 55147-94-9 (hexahydrate) [2][7][8]
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3.1 Personal Protective Equipment (PPE) and Engineering Controls:

A mandatory workflow for ensuring safety before handling Chromium(3+) perchlorate is

outlined below.
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Preparation Phase

Personal Protective Equipment

Handling Phase

Begin Work with
Chromium(3+) Perchlorate

Ensure a certified chemical
fume hood is operational.

Don appropriate Personal
Protective Equipment (PPE)

Chemical splash goggles
and a full-face shield.

Minimum Eye
Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene).

Hand
Protection

Flame-retardant lab coat.

Body
Protection

Verify availability and location
of a spill kit for oxidizers.

Confirm unobstructed access to
safety shower and eyewash station.

Proceed with
Experimental Work
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Incident Occurs

Immediate Actions

Follow-up

Exposure or Spill
of Cr(ClO₄)₃

Alert nearby personnel and
call for emergency response.

Remove all contaminated clothing
and footwear immediately.

Skin/Hair
Contact

Rinse eyes cautiously with water
for several minutes (eyewash station).

Eye
Contact

Move to fresh air if inhaled.

Inhalation

Evacuate the immediate area
if necessary.

Flush affected skin with large
amounts of water (safety shower).

Seek immediate medical attention.
Show SDS to the physician.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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